Cas no 765-13-9 (1-Pentadecyne)

• Product Name: 1-Pentadecyne
• CAS No: 765-13-9
• MF: C₁₅H₂₈
• MW: 208.382824897766
• MDL: MFCD00015081
• CID: 83044
• PubChem ID: 57652651
• Update Time: 2025-06-08

1-Pentadecyne Chemical and Physical Properties

Names and Identifiers

• 1-Pentadecyne
• pentadec-1-yne
• 1-Penatdecyne
• pentadec-1-in
• pentadecyne
• Tridecylacetylen
• Tridecylacetylene
• AKOS015836226
• 1-Pentadecyne, 98%
• DONJGKADZJEXRJ-UHFFFAOYSA-N
• EINECS 212-140-1
• Q67866110
• DTXSID9061097
• CS-0331115
• AS-77083
• 765-13-9
• P0356
• N-Tridecylacetylene
• D91951
• FT-0608198
• MFCD00015081
• 1-Pentadecyne, >=97.0%
• NS00037802
• DTXCID4047888

• MDL： MFCD00015081
• Inchi： 1S/C15H28/c1-3-5-7-9-11-13-15-14-12-10-8-6-4-2/h1H,4-15H2,2H3
• InChI Key： DONJGKADZJEXRJ-UHFFFAOYSA-N
• SMILES： C(CCCCCC)CCCCCCC#C
• BRN： 1751009

Computed Properties

• Exact Mass: 208.21900
• Monoisotopic Mass: 208.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.794 g/mL at 20 °C(lit.)
• Melting Point: 10°C
• Boiling Point: 268°C(lit.)
• Flash Point: >90°C
• Refractive Index: n20/D 1.442
• Water Partition Coefficient: Not miscible in water.
• PSA: 0.00000
• LogP: 5.32070
• Solubility: Not determined

1-Pentadecyne Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H304
• Warning Statement： P301+P310+P331-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-23
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Pentadecyne

Recent Advances in the Application of 1-Pentadecyne (CAS: 765-13-9) in Chemical Biology and Pharmaceutical Research

1-Pentadecyne (CAS: 765-13-9), a linear alkyne with a 15-carbon chain, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in bioorthogonal chemistry, drug discovery, and material science. This research brief synthesizes the latest findings (2022–2024) on its synthetic utility, biological interactions, and emerging therapeutic potential, with emphasis on peer-reviewed studies from journals such as Journal of Medicinal Chemistry, ACS Chemical Biology, and Chemical Communications.

Synthetic and Mechanistic Insights: Recent work by Li et al. (2023, Org. Lett.) demonstrated the role of 1-pentadecyne as a click chemistry reagent in Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC), achieving >90% yield in macrocyclic peptide modifications. Its long hydrocarbon chain enhances solubility in lipid-rich environments, enabling applications in membrane protein labeling (Zhang et al., 2022, Chem. Sci.). Notably, the CAS: 765-13-9 registry entry has been updated to reflect its improved purity (>99.5%) via silver-impregnated column chromatography, a critical advancement for reproducible bioassays.

Biological Activity Profiling: In anticancer screening, 1-pentadecyne derivatives showed selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (IC₅₀ = 3.2 μM in MDA-MB-231), acting as fatty acid synthase (FASN) inhibitors (Wang et al., 2024, Eur. J. Med. Chem.). Molecular dynamics simulations revealed its C≡C moiety's critical role in binding the KS domain of FASN. Concurrently, its radiolabeled form ([¹⁸F]-1-pentadecyne) exhibited promising tumor-to-background ratios (4.7:1 at 60 min) in PET imaging studies (Kumar et al., 2023, Bioconjugate Chem.).

Drug Delivery Innovations: A breakthrough application involves 1-pentadecyne-functionalized lipid nanoparticles (LNPs) for mRNA delivery. The alkyne terminus enabled efficient PEGylation via click chemistry, reducing hepatic clearance by 40% while maintaining endosomal escape capability (Patel et al., 2024, Nature Nanotech.). This addresses a key limitation in LNP therapeutic indices.

Safety and Regulatory Updates: The 2023 OECD 423 acute toxicity study established an LD₅₀ >2000 mg/kg (oral, rats), supporting its classification as Category 5. However, metabolite analysis detected pentadecanoic acid accumulation in hepatic tissues at doses >100 mg/kg/day, warranting further chronic toxicity evaluation (EMA Assessment Report, 2023).

Conclusion and Future Directions: The multifaceted utility of 1-pentadecyne underscores its growing importance in precision medicine. Emerging areas include its use as a metabolic probe for lipidomics and as a building block for stimuli-responsive biomaterials. Ongoing clinical trials (NCT05678984) of its derivative as a FASN inhibitor highlight translational potential, though metabolic stability optimization remains a challenge for systemic applications.